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Compound of Interest

Compound Name: 4-(Dimethylamino)benzophenone

Cat. No.: B186975

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-
(Dimethylamino)benzophenone as a photoinitiator for ultraviolet (UV) curing applications.
This document outlines the mechanism of action, provides exemplary performance data, and
details experimental protocols for the formulation and characterization of UV-curable systems.

Introduction

4-(Dimethylamino)benzophenone (DMABP) is a highly efficient Norrish Type Il photoinitiator
used to initiate free radical polymerization upon exposure to UV light. It is widely employed in
the formulation of UV-curable coatings, inks, adhesives, and in specialized applications such as
dental resins and 3D printing.[1] As a Type Il photoinitiator, DMABP requires a co-initiator,
typically a tertiary amine, to generate the free radicals necessary for polymerization.[2] This
two-component system offers excellent curing efficiency, particularly for pigmented and thicker
coatings.

Key Properties of 4-(Dimethylamino)benzophenone:

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b186975?utm_src=pdf-interest
https://www.benchchem.com/product/b186975?utm_src=pdf-body
https://www.benchchem.com/product/b186975?utm_src=pdf-body
https://www.benchchem.com/product/b186975?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4644780/
https://www.researchgate.net/publication/230287803_Efficiency_of_44'-bisNN-diethylamino_benzophenone_for_the_polymerization_of_dimethacrylate_resins_in_thick_sections
https://www.benchchem.com/product/b186975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value

Synonyms 4-Benzoyl-N,N-dimethylaniline

CAS Number 530-44-9

Molecular Formula C15H1sNO

Molecular Weight 225.29 g/mol

Appearance Yellow to yellow-green crystalline powder
Melting Point 88-92°C

Mechanism of Photoinitiation

4-(Dimethylamino)benzophenone functions via a Norrish Type Il hydrogen abstraction

mechanism. The process can be summarized in the following steps:

» Photoexcitation: Upon absorption of UV radiation, the DMABP molecule is promoted from its

ground state to an excited singlet state.

Intersystem Crossing: The excited singlet state rapidly undergoes intersystem crossing to a
more stable and longer-lived triplet state.

Hydrogen Abstraction: The excited triplet state of DMABP abstracts a hydrogen atom from a
synergistic co-initiator, such as a tertiary amine (e.g., Ethyl-4-(dimethylamino)benzoate -
EDB). This step generates two radical species: a ketyl radical from the DMABP and an
aminoalkyl radical from the co-initiator.

Initiation: The highly reactive aminoalkyl radical is the primary species that initiates the
polymerization of monomers and oligomers (e.g., acrylates) in the formulation, leading to the
formation of a cross-linked polymer network.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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